molecular formula C18H14ClFN4S B286784 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B286784
M. Wt: 372.8 g/mol
InChI Key: ORGGHYQXTJRHOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research for its potential applications in the field of medicine. This compound is a member of the triazolo-thiadiazole family and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may work by inhibiting specific enzymes or signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. Additionally, this compound has been found to have low toxicity levels, making it a potential candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic value. Additionally, this compound has low toxicity levels, making it safe to use in various studies. However, the synthesis method for this compound is challenging, which could limit its use in certain experiments.

Future Directions

There are several future directions for the research of 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to investigate its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods. Furthermore, this compound could be tested for its potential use in combination therapies with other drugs.

Synthesis Methods

The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of various reagents. This process requires expertise and careful handling of chemicals, making it a challenging synthesis method.

Scientific Research Applications

The compound 6-(2-Chloro-6-fluorobenzyl)-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential as a therapeutic agent in various scientific research studies. It has been investigated for its anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, this compound has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

properties

Molecular Formula

C18H14ClFN4S

Molecular Weight

372.8 g/mol

IUPAC Name

6-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H14ClFN4S/c1-11-5-2-3-6-12(11)9-16-21-22-18-24(16)23-17(25-18)10-13-14(19)7-4-8-15(13)20/h2-8H,9-10H2,1H3

InChI Key

ORGGHYQXTJRHOM-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)CC4=C(C=CC=C4Cl)F

Canonical SMILES

CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)CC4=C(C=CC=C4Cl)F

Origin of Product

United States

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